5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• Molecular Formula: C14H14BrN5OS
• Molecular Weight: 380.27 g/mol
• IUPAC Name: 3-(4-bromo-1,5-dimethylpyrazol-3-yl)-4-(2-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H14BrN5OS/c1-8-11(15)12(18-19(8)2)13-16-17-14(22)20(13)9-6-4-5-7-10(9)21-3/h4-7H,1-3H3,(H,17,22)
• InChI Key: SNRGMLRGZFFJHP-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C)C2=NNC(=S)N2C3=CC=CC=C3OC)Br

Description

5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is a chemical compound with potential applications in scientific research. This molecule is a member of the triazole family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in DNA replication and cell division, leading to cell death. It may also inhibit the activity of proteins involved in signaling pathways that promote cell survival and growth.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the growth of antibiotic-resistant bacteria by interfering with their DNA replication and cell division. In addition, it has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol in lab experiments is its potential as a new class of antitumor and antibiotic agents. It is also relatively easy to synthesize and has good stability. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the use of 5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol in scientific research. One potential direction is the development of new antitumor and antibiotic agents based on this compound. Another direction is the investigation of its potential as an anti-inflammatory and antioxidant agent. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in lab experiments.

Synthesis Methods

The synthesis of 5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol involves the reaction of 4-(2-methoxyphenyl)-5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4H-1,2,4-triazole-3-thiol with thionyl chloride in the presence of a base. The resulting compound is a yellow crystalline solid with a molecular weight of 414.32 g/mol.

Scientific Research Applications

5-(4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)-4-(2-methoxyphenyl)-4H-1,2,4-triazole-3-thiol has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to exhibit antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to inhibit the growth of antibiotic-resistant bacteria, making it a potential candidate for the development of new antibiotics.